Cas no 2228524-95-4 (2,2-difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one
• CAS No: 2228524-95-4
• MF: C₅H₃F₂N₃O₃
• MW: 191.092427492142
• CID: 6502858
• PubChem ID: 165837838
• Update Time: 2025-10-29

2,2-difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one
• EN300-1940938
• 2228524-95-4

• Inchi： 1S/C5H3F2N3O3/c6-5(7)4(11)3-2(10(12)13)1-8-9-3/h1,5H,(H,8,9)
• InChI Key： WBGYIKVNXGOLLH-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C=NN1)[N+](=O)[O-])=O)F

Computed Properties

• Exact Mass: 191.01424729g/mol
• Monoisotopic Mass: 191.01424729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.6Ų

Additional information on 2,2-difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one (CAS No. 2228524-95-4)

The compound 2,2-difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one (CAS No. 2228524-95-4) is a fluorinated organic molecule with a unique structural framework, combining a nitro-substituted pyrazole ring and a difluoroacetyl moiety. This chemical has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular formula, C₅H₃F₂N₃O₃, reflects its high degree of functionalization, making it valuable for heterocyclic synthesis and drug discovery applications.

In recent years, the demand for fluorinated building blocks like 2,2-difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one has surged, driven by trends in precision medicine and sustainable agriculture. Researchers frequently search for "fluoropyrazole derivatives" or "nitro-heterocycles in drug design," highlighting the compound's relevance. Its electron-withdrawing groups (nitro and difluoro) enhance reactivity, enabling selective modifications—a feature exploited in catalyzed cross-coupling reactions and bioconjugation strategies.

The synthetic utility of CAS 2228524-95-4 extends to kinase inhibitor development, a hot topic in oncology research. Its pyrazole core mimics purine scaffolds, allowing interactions with ATP-binding sites. A 2023 study noted its use in optimizing anti-inflammatory agents, addressing queries like "how to modify pyrazole for better bioavailability." Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, aligning with searches for "metabolically stable fluorophores."

From an industrial perspective, 2,2-difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one is synthesized via multistep organic reactions, often involving nucleophilic aromatic substitution (S_NAr) on halogenated precursors. Analytical techniques like HPLC-MS and 19F-NMR are critical for purity verification—a common concern reflected in searches for "fluorine NMR chemical shifts." Regulatory-compliant handling ensures its safe use in high-throughput screening libraries, meeting the demand for "QC standards for fluorinated APIs."

Environmental considerations also shape discussions around this compound. Its nitro group prompts studies on biodegradation pathways, responding to queries like "green chemistry for nitroheterocycles." Innovations in catalytic reduction methods aim to minimize waste, resonating with the circular economy trend. Furthermore, computational models predict its ADMET properties, addressing frequent searches on "in silico toxicity prediction tools."

In conclusion, 2,2-difluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-one exemplifies the intersection of structural complexity and practical utility. As research evolves toward targeted therapies and eco-friendly synthesis, this compound will likely remain pivotal—answering both academic questions and industrial needs while adhering to stringent safety and sustainability benchmarks.